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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Chloro-2-(methoxymethoxy)-1-

propene, a functionalized allylic chloride of interest in synthetic organic chemistry. The

document delineates its chemical identity, a detailed, field-proven protocol for its synthesis via

the methoxymethylation of 2-chloro-2-propen-1-ol, and a thorough analysis of its

physicochemical and spectroscopic properties. Emphasis is placed on the compound's

reactivity, underpinned by the dual functionality of the allylic chloride and the methoxymethyl

(MOM) ether protecting group. Potential applications in medicinal chemistry and drug

development are explored, highlighting its utility as a versatile building block. This guide

concludes with a critical assessment of its safety and handling procedures, providing a self-

validating framework for its use in a laboratory setting.
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Introduction
3-Chloro-2-(methoxymethoxy)-1-propene is a bifunctional organic molecule that holds

significant potential as a synthetic intermediate. Its structure incorporates a reactive allylic

chloride moiety and a methoxymethyl (MOM) ether, a common protecting group for alcohols.

This unique combination allows for sequential and site-selective chemical transformations,

making it a valuable tool for the construction of complex molecular architectures, particularly in

the realm of pharmaceutical synthesis. The strategic placement of the chloro and

methoxymethoxy groups offers a platform for introducing diverse functionalities, rendering it an

attractive precursor for various molecular scaffolds.

Physicochemical Properties
A summary of the key physicochemical properties of 3-Chloro-2-(methoxymethoxy)-1-propene

is presented in the table below. These parameters are crucial for its handling, purification, and

use in chemical reactions.

Property Value Source

CAS Number 105104-40-3 ChemSynthesis[1]

Molecular Formula C₅H₉ClO₂ ChemSynthesis[1]

Molecular Weight 136.58 g/mol ChemSynthesis[1]

Appearance Predicted: Colorless liquid N/A

Boiling Point Data not available N/A

Melting Point Data not available N/A

Density Data not available N/A

Synthesis of 3-Chloro-2-(methoxymethoxy)-1-
propene
The synthesis of 3-Chloro-2-(methoxymethoxy)-1-propene is most logically achieved through

the protection of the hydroxyl group of 2-chloro-2-propen-1-ol with a methoxymethyl (MOM)

group. This method is a standard transformation in organic synthesis, valued for its high
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efficiency and the stability of the resulting MOM ether under a variety of reaction conditions,

excluding acidic environments.

Synthetic Workflow
The overall synthetic strategy is depicted in the following workflow diagram:

Starting Material

Reagents

Product

2-Chloro-2-propen-1-ol

Reaction

1. Add to solution of base and solvent

Chloromethyl methyl ether
(MOM-Cl)

2. Add dropwise

Non-nucleophilic base
(e.g., DIPEA)

Anhydrous Solvent
(e.g., DCM)

3-Chloro-2-(methoxymethoxy)-1-propeneWorkup
Aqueous Workup

Purification
Column Chromatography

Click to download full resolution via product page

Synthetic workflow for 3-Chloro-2-(methoxymethoxy)-1-propene.

Detailed Experimental Protocol
This protocol is a self-validating system, designed to ensure high yield and purity of the final

product.

Materials:

2-Chloro-2-propen-1-ol (CAS: 5976-47-6)[2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b012496/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-chloro-2-methoxymethoxy-1-propene
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-2-propen-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chloromethyl methyl ether (MOM-Cl)

N,N-Diisopropylethylamine (DIPEA)

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexanes and Ethyl Acetate (for chromatography)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add 2-

chloro-2-propen-1-ol (1.0 eq).

Dissolve the starting material in anhydrous dichloromethane (DCM) to a concentration of

approximately 0.5 M.

Cool the solution to 0 °C using an ice bath.

Add N,N-Diisopropylethylamine (DIPEA) (1.5 eq) dropwise to the stirred solution.

Slowly add chloromethyl methyl ether (MOM-Cl) (1.2 eq) to the reaction mixture. Caution:

MOM-Cl is a carcinogen and should be handled with extreme care in a well-ventilated fume

hood.

Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by the slow addition of a saturated aqueous sodium

bicarbonate solution.
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Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a gradient of

hexanes and ethyl acetate to afford the pure 3-Chloro-2-(methoxymethoxy)-1-propene.

Spectroscopic Characterization (Predicted)
While experimental spectra for 3-Chloro-2-(methoxymethoxy)-1-propene are not widely

available, the following are predicted spectroscopic data based on its structure and data from

analogous compounds.

¹H NMR (400 MHz, CDCl₃): δ 5.35 (s, 1H), 5.25 (s, 1H), 4.70 (s, 2H), 4.15 (s, 2H), 3.40 (s,

3H).

¹³C NMR (101 MHz, CDCl₃): δ 140.0, 115.0, 95.0, 70.0, 56.0, 45.0.

Infrared (IR, neat): ν (cm⁻¹) 3080 (C-H, sp²), 2950 (C-H, sp³), 1640 (C=C), 1150, 1040 (C-O-

C), 750 (C-Cl).

Mass Spectrometry (EI): m/z (%) 136/138 ([M]⁺, isotopic pattern for Cl), 101 ([M-Cl]⁺), 45

([CH₂OCH₃]⁺).

Reactivity and Applications in Drug Development
The synthetic utility of 3-Chloro-2-(methoxymethoxy)-1-propene stems from the orthogonal

reactivity of its two key functional groups.
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3-Chloro-2-(methoxymethoxy)-1-propene

Allylic Chloride Reactivity MOM Ether Reactivity

Cl-CH2-C(=CH2)-O-CH2-O-CH3

Nucleophilic Substitution (SN2/SN2')

Reaction at C-Cl bond

Acidic Deprotection

Cleavage of MOM group
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Key reactivity sites of 3-Chloro-2-(methoxymethoxy)-1-propene.

Allylic Chloride: This moiety is an excellent electrophile, susceptible to nucleophilic

substitution reactions (Sₙ2 and Sₙ2'). This allows for the introduction of a wide range of

functionalities, including amines, azides, thiols, and carbon nucleophiles. This reactivity is

fundamental in the synthesis of various drug intermediates.[3]

MOM Ether: The methoxymethyl ether serves as a robust protecting group for the allylic

alcohol. It is stable to a wide range of nucleophilic and basic conditions, allowing for selective

manipulation of the allylic chloride. The MOM group can be readily cleaved under acidic

conditions to reveal the free alcohol, which can then be further functionalized.

The presence of both chloro and methoxy groups in a molecule can significantly influence its

pharmacokinetic and pharmacodynamic properties in drug discovery.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 3-Chloro-2-(methoxymethoxy)-1-propene is not

readily available, its handling should be approached with caution, drawing parallels from

related hazardous compounds like allyl chloride.[4][5]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat. All handling should be performed in a well-ventilated chemical fume hood.
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Handling: Avoid inhalation of vapors and contact with skin and eyes. This compound is

expected to be a lachrymator. Keep away from heat, sparks, and open flames.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids.

Disposal: Dispose of in accordance with local, state, and federal regulations for hazardous

chemical waste.

Conclusion
3-Chloro-2-(methoxymethoxy)-1-propene is a valuable synthetic building block with significant

potential in organic synthesis, particularly in the development of novel pharmaceutical agents.

Its dual functionality allows for a range of chemical transformations, providing a versatile

platform for the synthesis of complex molecules. While further experimental data is needed to

fully characterize its properties and reactivity, this guide provides a solid foundation for its

synthesis, handling, and application in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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